Cas no 78252-11-6 (2-Morpholino-5-nitrobenzenecarbonitrile)

• Product Name: 2-Morpholino-5-nitrobenzenecarbonitrile
• CAS No: 78252-11-6
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• MDL: MFCD07670797
• CID: 534805
• PubChem ID: 7410481
• Update Time: 2025-07-22

2-Morpholino-5-nitrobenzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Morpholino-5-nitrobenzonitrile
• 2-morpholin-4-yl-5-nitrobenzonitrile
• 2-Morpholino-5-nitrobenzenecarbonitrile
• Benzonitrile, 2-(4-morpholinyl)-5-nitro-
• J-510124
• GA-0706
• RWMGFZRJYLSGJW-UHFFFAOYSA-N
• FT-0749937
• AKOS000321248
• A865067
• DTXSID90428638
• 5-nitro-2-morpholinobenzonitrile
• Z31211415
• MFCD07670797
• 2-(morpholin-4-yl)-5-nitrobenzonitrile
• 78252-11-6
• BB 0246141
• 2-Morpholin-4-yl-5-nitro-benzonitrile
• SCHEMBL2848571
• ALBB-004921
• N-(2-Cyano-4-nitrophenyl)morpholine
• DA-41363
• STK262062

• MDL： MFCD07670797
• Inchi： 1S/C11H11N3O3/c12-8-9-7-10(14(15)16)1-2-11(9)13-3-5-17-6-4-13/h1-2,7H,3-6H2
• InChI Key： RWMGFZRJYLSGJW-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2C#N)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 233.08000
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 82.08000
• LogP: 1.89128

Additional information on 2-Morpholino-5-nitrobenzenecarbonitrile

Introduction to 2-Morpholino-5-nitrobenzenecarbonitrile (CAS No. 78252-11-6)

2-Morpholino-5-nitrobenzenecarbonitrile, a compound with the chemical formula C₈H₈N₂O₂, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 78252-11-6, has garnered attention due to its versatile applications in synthetic chemistry and its potential role in the development of novel therapeutic agents. The presence of both morpholine and nitro functional groups makes it a valuable building block for further chemical modifications, enabling the synthesis of complex molecules with tailored properties.

The morpholine moiety in 2-Morpholino-5-nitrobenzenecarbonitrile contributes to its unique chemical behavior, enhancing its solubility and stability in various solvents. This property is particularly advantageous in pharmaceutical applications where solubility can significantly impact drug bioavailability and efficacy. The nitro group, on the other hand, provides a site for further functionalization through reduction or nucleophilic substitution reactions, opening up numerous possibilities for structural diversification.

In recent years, there has been a growing interest in nitroaromatic compounds due to their potential as pharmacophores in drug discovery. The nitro group can be easily converted into other functional groups such as amine or hydroxyl, which are crucial for the development of bioactive molecules. For instance, 2-Morpholino-5-nitrobenzenecarbonitrile has been explored as a precursor in the synthesis of antitumor agents and antimicrobial compounds. Its ability to undergo selective reduction to form aniline derivatives has made it a useful intermediate in the preparation of targeted therapies.

The pharmaceutical industry has been particularly keen on exploring new derivatives of nitroaromatic compounds due to their demonstrated efficacy in treating various diseases. Researchers have reported that modifications around the nitro group can significantly alter the pharmacokinetic properties of the resulting compounds. For example, studies have shown that introducing polar groups like morpholine can enhance binding affinity to biological targets, leading to improved therapeutic outcomes.

Agrochemical applications of 2-Morpholino-5-nitrobenzenecarbonitrile have also been investigated. The compound's structural features make it a promising candidate for developing novel pesticides and herbicides. Its stability under environmental conditions and its reactivity with other agrochemical intermediates make it a valuable asset in crop protection strategies. Additionally, the morpholine ring can contribute to the compound's bioavailability when applied as a foliar spray or soil treatment.

The synthesis of 2-Morpholino-5-nitrobenzenecarbonitrile typically involves multi-step organic reactions starting from commercially available aromatic precursors. The process often includes nitration followed by functional group interconversion using appropriate reagents. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. These advancements are crucial for meeting the increasing demand for high-quality intermediates in pharmaceutical manufacturing.

In conclusion, 2-Morpholino-5-nitrobenzenecarbonitrile (CAS No. 78252-11-6) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features allow for diverse chemical modifications, making it an invaluable intermediate in synthetic chemistry. As research continues to uncover new uses for this compound, its importance in drug discovery and crop protection is likely to grow further.